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Compound of Interest

Compound Name: (2S)-sulfonatepropionyl-CoA

Cat. No.: B15622071

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed breakdown of the molecular weight of (2S)-sulfonatepropionyl-
CoA, a molecule of interest in various biochemical pathways. The information is derived from
the PubChem database, a reputable source for chemical information.

Chemical Identity

(2S)-sulfonatepropionyl-CoA is a derivative of Coenzyme A. Its precise chemical structure is
complex, and for the purposes of molecular weight calculation, its elemental composition is the
primary focus.

« PubChem CID: 137700786[1]

e Molecular Formula: C24H40N7020P3S2[1]

Molecular Weight

The molecular weight of (2S)-sulfonatepropionyl-CoA has been computationally determined
to be 903.7 g/mol [1]. This value is crucial for a variety of experimental procedures, including
mass spectrometry, preparation of solutions with specific molar concentrations, and kinetic
studies of enzymes that interact with this substrate.
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Data Presentation: Elemental Composition and
Molecular Weight Calculation

The following table summarizes the elemental composition of (2S)-sulfonatepropionyl-CoA
and the calculation of its molecular weight. Standard atomic weights are used for this

calculation.

Element Symbol - Atomic Weight Total Weight (
(g/mol) g/mol )

Carbon C 24 12.011 288.264

Hydrogen H 40 1.008 40.320

Nitrogen N 7 14.007 98.049

Oxygen O 20 15.999 319.980

Phosphorus P 3 30.974 92.922

Sulfur S 2 32.065 64.130

Total 96 903.665

Note: The calculated molecular weight may vary slightly from the computationally derived value
provided by PubChem due to differences in the precision of atomic weights used.

Visualization of Elemental Contribution

The following diagram illustrates the relationship between the elemental composition and the
final calculated molecular weight of (2S)-sulfonatepropionyl-CoA.
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Caption: Elemental composition breakdown for the calculation of molecular weight.

Experimental Protocols

While this document focuses on the calculated molecular weight, experimental verification
would typically be performed using mass spectrometry. A generalized workflow for such an

analysis is provided below.

Sample Preparation Tonization Mass Analysis Detection Mass Spectrum Molecular Weight Confirmation
(2S)-sulfonatepropionyl-CoA in solution e.g., Electrospray (ESI) e.g., TOF or Quadrupole Ton Detector Plot of m/z vs. Intensity 12

Click to download full resolution via product page

Caption: Generalized workflow for mass spectrometry-based molecular weight determination.
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Disclaimer: This guide is intended for informational purposes for a scientific audience. The
provided data is based on publicly available chemical databases. For critical applications,
experimental verification is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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